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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B609656 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction NSC23005 is a small molecule inhibitor of p18INK4C, a member of the INK4 family

of cyclin-dependent kinase (CDK) inhibitors.[1][2] By inhibiting p18, NSC23005 effectively

activates CDK4 and CDK6, which promotes cell cycle progression.[2][3] This mechanism has

been shown to potently and selectively promote the ex vivo expansion of both human and

murine hematopoietic stem cells (HSCs) with an ED50 of 5.21 nM.[1][4][5] Notably, it does not

affect the proliferation of leukemia cells.[1][2] Proper preparation of stock solutions is critical for

ensuring experimental reproducibility and accuracy. This document provides detailed protocols

for preparing NSC23005 sodium stock solutions for research use.

Physicochemical and Solubility Data
Quantitative data for NSC23005 sodium salt has been compiled from various sources. It is

important to note that solubility can be affected by factors such as solvent purity, temperature,

and the presence of moisture.[3][6]

Table 1: Physicochemical Properties of NSC23005 Sodium
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Property Value Reference

Formal Name
4-[(cyclohexylamino)sulfonyl]-

benzoic acid, monosodium salt
[5]

Molecular Formula C₁₃H₁₆NNaO₄S [1][5][6]

Molecular Weight 305.33 g/mol [1][2][3][6]

Appearance
White to off-white crystalline

solid
[3][5]

Purity ≥98% [5]

CAS Number 1796596-46-7 [1][5][6]

Table 2: Solubility of NSC23005 Sodium
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Solvent Concentration Notes Reference

Water
≥100 mg/mL (327.51

mM)
High solubility. [3]

Soluble to 100 mM [1]

61 mg/mL [6]

PBS (pH 7.2) 10 mg/mL [5]

DMSO
61 mg/mL (199.78

mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[6]

45 mg/mL (158.82

mM)

Sonication is

recommended to aid

dissolution.

[4]

6.4 mg/mL (20.96

mM)

Ultrasonic assistance

is needed.
[2][3]

Soluble to 100 mM [1]

Ethanol 7 mg/mL [6]

0.2 mg/mL [5]

Experimental Protocols
Materials and Equipment

NSC23005 sodium salt powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

Analytical balance

Sterile volumetric flasks
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Sterile, calibrated micropipettes and tips

Vortex mixer

Ultrasonic bath (recommended for DMSO)

Sterile, light-protective microcentrifuge tubes for aliquots

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro cell culture experiments.

1. Calculation: To prepare a 10 mM stock solution, the required mass of NSC23005 sodium
(MW = 305.33 g/mol ) is calculated as follows:

Mass (mg) = Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol )

For 1 mL of 10 mM solution: Mass = 1 mL × 10 mmol/L × (1 L / 1000 mL) × 305.33 g/mol ×

(1000 mg / 1 g) = 3.053 mg

2. Procedure:

Allow the vial of NSC23005 sodium powder to equilibrate to room temperature before

opening to prevent condensation.

Carefully weigh out 3.05 mg of the powder using an analytical balance and place it into a

sterile tube or flask.

Add 1 mL of fresh, anhydrous DMSO to the powder.

Close the container tightly and vortex thoroughly for 1-2 minutes until the solid is fully

dissolved.

If dissolution is slow, place the tube in an ultrasonic bath for 5-10 minutes.[2][4] Visually

inspect the solution to ensure no particulates are present.
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Dispense the stock solution into single-use aliquots in sterile, light-protective tubes. This

prevents repeated freeze-thaw cycles.[6]

Label aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Protocol 2: Preparation of a 100 mM Stock Solution in
Water
Due to its high aqueous solubility, water is an excellent solvent for preparing concentrated

stock solutions of NSC23005 sodium.[1][3]

1. Calculation:

For 1 mL of 100 mM solution: Mass = 1 mL × 100 mmol/L × (1 L / 1000 mL) × 305.33 g/mol ×

(1000 mg / 1 g) = 30.53 mg

2. Procedure:

Equilibrate the vial of NSC23005 sodium powder to room temperature.

Weigh out 30.53 mg of the powder and transfer it to a sterile volumetric flask.

Add approximately 80% of the final volume (e.g., 800 µL for a 1 mL final volume) of sterile,

nuclease-free water.

Vortex until the powder is completely dissolved. The sodium salt should dissolve readily in

water.

Add sterile water to reach the final desired volume (e.g., 1 mL).

For sterile applications, the final solution can be passed through a 0.22 µm sterile filter.

Dispense into single-use aliquots, label appropriately, and store as recommended below.

Storage and Stability
Proper storage is essential to maintain the activity of NSC23005.
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Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C Up to 3 years [4][6]

4°C
Sealed, away from

moisture
[3]

Stock Solution -80°C Up to 1 year [4][6]

-20°C Up to 1 month [3][6]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting stock solutions is critical to preserving compound

integrity.[6]

Protect from Light: Store aliquots in amber or light-blocking tubes.

Hygroscopic Nature: For DMSO stocks, use fresh, anhydrous solvent as absorbed moisture

can significantly impact solubility and stability.[3]

Visualizations
Signaling Pathway
The diagram below illustrates the mechanism by which NSC23005 promotes the expansion of

hematopoietic stem cells.
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NSC23005 Mechanism of Action

NSC23005

p18 (INK4C)

 inhibits

CDK4/6

 inhibits

Cell Cycle Progression
(G1-S Transition)

 promotes

Hematopoietic Stem Cell
(HSC) Expansion

 leads to

Click to download full resolution via product page

Mechanism of NSC23005 in promoting HSC expansion.

Experimental Workflow
This diagram outlines the general steps for preparing a stock solution of NSC23005 sodium.
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Stock Solution Preparation Workflow

Step 1 Weigh NSC23005 Sodium Step 2
Add Solvent

(e.g., DMSO, H₂O)
Step 3

Dissolve Completely
(Vortex/Sonicate)

Step 4
Aliquot into

Sterile Tubes
Step 5 Store at -80°C

Click to download full resolution via product page

General workflow for preparing NSC23005 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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